Cas no 898466-44-9 (N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide)
N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-4H-[1]benzopyrano[4,3-d]thiazol-2-yl-3-[[(4-fluorophenyl)sulfonyl]amino]-
- N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide
-
- Inchi: 1S/C23H16FN3O4S2/c24-15-8-10-17(11-9-15)33(29,30)27-16-5-3-4-14(12-16)22(28)26-23-25-21-18-6-1-2-7-19(18)31-13-20(21)32-23/h1-12,27H,13H2,(H,25,26,28)
- InChI Key: SAVBURAYWZWNAV-UHFFFAOYSA-N
- SMILES: C(NC1=NC2C3=CC=CC=C3OCC=2S1)(=O)C1=CC=CC(NS(C2=CC=C(F)C=C2)(=O)=O)=C1
N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2619-0656-2μmol |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide |
898466-44-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2619-0656-5μmol |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide |
898466-44-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2619-0656-10μmol |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide |
898466-44-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2619-0656-20μmol |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide |
898466-44-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2619-0656-1mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide |
898466-44-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2619-0656-2mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide |
898466-44-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2619-0656-3mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide |
898466-44-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2619-0656-4mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide |
898466-44-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2619-0656-5mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide |
898466-44-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2619-0656-10mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide |
898466-44-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide
Recent Advances in the Study of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide (CAS: 898466-44-9)
In recent years, the compound N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide (CAS: 898466-44-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique chromeno-thiazole scaffold and fluorobenzenesulfonamido moiety, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.
The synthesis of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide involves a multi-step process that includes the construction of the chromeno-thiazole core followed by the introduction of the fluorobenzenesulfonamido group. Researchers have reported improved synthetic routes that enhance yield and purity, which are critical for scaling up production for further studies. The compound's structural features, including the presence of a fluorine atom, contribute to its enhanced binding affinity and metabolic stability, making it a viable candidate for drug development.
Recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation and inflammatory pathways. For instance, it has been shown to selectively target protein kinases such as PI3K and MAPK, which are often dysregulated in various cancers. Additionally, its ability to modulate inflammatory cytokines suggests potential applications in treating autoimmune diseases. These findings are supported by robust data from cell-based assays and animal models, highlighting the compound's therapeutic potential.
Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current research efforts are directed toward structural modifications to improve its drug-like properties, such as solubility and half-life. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the aim of translating these discoveries into viable therapeutics.
In conclusion, N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable subject for further research. Continued exploration of its mechanisms and optimization of its pharmacological properties will be essential for its successful development into a therapeutic agent.
898466-44-9 (N-{4H-chromeno4,3-d1,3thiazol-2-yl}-3-(4-fluorobenzenesulfonamido)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)